N-(2-aminoethyl)-3-phenyl-1,2,4-oxadiazole-5-carboxamide
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Description
N-(2-aminoethyl)-3-phenyl-1,2,4-oxadiazole-5-carboxamide is a useful research compound. Its molecular formula is C11H12N4O2 and its molecular weight is 232.243. The purity is usually 95%.
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Scientific Research Applications
Crystal Structure Analysis :
- The crystal and molecular structure of a related compound, 5-phenyl-1,2,4-oxadiazole-3-carboxamide, was determined using single-crystal X-ray analysis. This compound is an intermediate in a specific chemical reaction, and its analysis helped establish the structural formula of the final product of the reaction, 5-phenyl-1,2,4-oxadiazole-3-carboxylic acid (Viterbo, Calvino, & Serafino, 1980).
Synthetic Methodologies :
- A novel synthesis method for 1,2,4-oxadiazole-3-carboxamide was developed through an acid-promoted reaction, providing a more convenient approach for synthesizing compounds containing this moiety. The process was efficient and reduced the amount of acid used (Du et al., 2021).
Photoinduced Molecular Rearrangements :
- The photochemistry of 1,2,4-oxadiazoles has been explored, showing that irradiation of certain 1,2,4-oxadiazoles can lead to the formation of other chemical structures like 1,2,4-triazoles and thiadiazoles. This highlights the potential for photochemical processes in manipulating these compounds for various applications (Buscemi, Vivona, & Caronna, 1996; Vivona et al., 1997).
Enzyme Kinetics and Inhibitor Synthesis :
- Research on N-β-D-glucopyranosyl aryl-substituted oxadiazolecarboxamides revealed their application as inhibitors of glycogen phosphorylase, a key enzyme in glucose metabolism. This suggests potential therapeutic applications in managing disorders related to glucose metabolism (Polyak et al., 2013).
Antiviral Activity :
- The synthesis and evaluation of antiviral activity of certain 1,2,4-oxadiazole derivatives have been conducted. Though specific derivatives did not show significant activity against certain viruses, this research contributes to the understanding of these compounds in antiviral applications (Pratap & Yarovenko, 2000).
Cytotoxic Metal Complexes :
- Studies on 1,2,4-oxadiazole ligands and their related N-heterocyclic carbene complexes have shown significant antitumor activity. This research is crucial for developing new anticancer drugs (Maftei, 2018).
Properties
IUPAC Name |
N-(2-aminoethyl)-3-phenyl-1,2,4-oxadiazole-5-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N4O2/c12-6-7-13-10(16)11-14-9(15-17-11)8-4-2-1-3-5-8/h1-5H,6-7,12H2,(H,13,16) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PKAYRHDUEVZYKN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NOC(=N2)C(=O)NCCN |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N4O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.24 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.